Cas no 52574-82-0 (2-bromo-3-methylbutanoyl chloride)

2-Bromo-3-methylbutanoyl chloride is a halogenated acyl chloride derivative with significant utility in organic synthesis. Its reactive carbonyl and bromine substituents make it a versatile intermediate for nucleophilic substitution and acylation reactions, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty compounds. The branched alkyl chain enhances steric influence, allowing selective reactivity in complex molecular frameworks. The compound’s high electrophilicity facilitates efficient coupling with amines, alcohols, and other nucleophiles. Proper handling under anhydrous conditions is essential due to its moisture sensitivity. This reagent is valued for its ability to introduce both bromo and acyl functionalities in a single step, streamlining synthetic routes.

2-bromo-3-methylbutanoyl chloride structure

52574-82-0 structure

Product Name:2-bromo-3-methylbutanoyl chloride

CAS No:52574-82-0

MF:C₅H₈BrClO

MW:199.473420143127

CID:937139

PubChem ID:12486982

Update Time:2025-06-07

2-bromo-3-methylbutanoyl chloride Chemical and Physical Properties

Names and Identifiers

- alpha-Bromoisovalerylchloride
- 2-bromo-3-methylbutanoyl chloride
- 52574-82-0
- DB-364746
- AKOS006275730
- 2-Bromo-3-methyl butyryl chloride
- alpha-bromoisovaleryl chloride
- 2-bromo-3-methylbutanoylchloride
- a-Bromoisovaleroyl chloride
- SCHEMBL1605284
- 2-bromo-3-methylbutyryl chloride
- EN300-113888
- 27109-47-3
- Bromisovalerylchlorid
- alpha-bromo-isovaleryl chloride
- G32389
- Inchi： 1S/C5H8BrClO/c1-3(2)4(6)5(7)8/h3-4H,1-2H3
- InChI Key： MVYUMPZRKNBHOP-UHFFFAOYSA-N
- SMILES： BrC(C(=O)Cl)C(C)C

Computed Properties

Exact Mass: 197.94471g/mol
Monoisotopic Mass: 197.94471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 92.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

2-bromo-3-methylbutanoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-113888-0.1g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	0.1g	$62.0	2023-10-26
Enamine	EN300-113888-0.25g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	0.25g	$88.0	2023-10-26
Enamine	EN300-113888-0.5g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	0.5g	$164.0	2023-10-26
Enamine	EN300-113888-1.0g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	1g	$241.0	2023-06-09
Enamine	EN300-113888-2.5g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	2.5g	$474.0	2023-10-26
Enamine	EN300-113888-5.0g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	5g	$701.0	2023-06-09
Enamine	EN300-113888-10.0g	2-bromo-3-methylbutanoyl chloride	52574-82-0	95%	10g	$1040.0	2023-06-09
1PlusChem	1P00DNAU-1g	alpha-Bromoisovalerylchloride	52574-82-0		1g	$131.00	2025-02-26
1PlusChem	1P00DNAU-5g	alpha-Bromoisovalerylchloride	52574-82-0		5g	$494.00	2025-02-26
1PlusChem	1P00DNAU-25g	alpha-Bromoisovalerylchloride	52574-82-0		25g	$1533.00	2025-02-26